Cas no 5293-78-7 (Benzene, 1,1'-(1,2-ethynediyl)bis[2-methoxy-)

• Product Name: Benzene, 1,1'-(1,2-ethynediyl)bis[2-methoxy-
• CAS No: 5293-78-7
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 1584621
• PubChem ID: 11064451
• Update Time: 2025-04-21

Benzene, 1,1'-(1,2-ethynediyl)bis[2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-2-[2-(2-methoxyphenyl)ethynyl]benzene
• 1,2-Bis(2-methoxyphenyl)ethyne
• 5293-78-7
• 1-methoxy-2-[2-(2-methoxyphenyl)-ethynyl]-benzene
• GHWZBGLVFJZCGC-UHFFFAOYSA-N
• Benzene, 1,1'-(1,2-ethynediyl)bis[2-methoxy-
• 1,1'-(1,2-ethynediyl)bis[2-methoxybenzene]
• DTXSID50453926
• 1-methoxy-2-[(2-methoxyphenyl)ethynyl]benzene
• 1,2-bis(2-methoxyphenyl)ethine
• SCHEMBL4214499

• Inchi： 1S/C16H14O2/c1-17-15-9-5-3-7-13(15)11-12-14-8-4-6-10-16(14)18-2/h3-10H,1-2H3
• InChI Key： GHWZBGLVFJZCGC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C#CC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 238.09942
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46